2-(3-(Hydroxymethyl)pyrrolidin-1-yl)isonicotinonitrile

• IUPAC Name: 2-[3-(hydroxymethyl)pyrrolidin-1-yl]pyridine-4-carbonitrile
• InChI: InChI=1S/C11H13N3O/c12-6-9-1-3-13-11(5-9)14-4-2-10(7-14)8-15/h1,3,5,10,15H,2,4,7-8H2
• InChI Key: MZIOICMNBSKWLA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1CO)C2=NC=CC(=C2)C#N
• Molecular Formula: C11H13N3O
• Molecular Weight: 203.24 g/mol

Description

2-(3-(Hydroxymethyl)pyrrolidin-1-yl)isonicotinonitrile, also known as HMPIN, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and organic synthesis. HMPIN is a versatile building block that can be used to synthesize a wide range of compounds, making it an important tool for researchers.

Mechanism of Action

The exact mechanism of action of 2-(3-(Hydroxymethyl)pyrrolidin-1-yl)isonicotinonitrile is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and proteins that are involved in various cellular processes. This leads to the disruption of normal cellular function and ultimately results in the death of cancer cells, bacteria, and viruses.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to induce apoptosis (cell death) in cancer cells, inhibit the growth of bacteria and viruses, and modulate immune system function. Additionally, this compound has been shown to have antioxidant properties, which may help protect cells from damage caused by free radicals.

Advantages and Limitations for Lab Experiments

One of the major advantages of 2-(3-(Hydroxymethyl)pyrrolidin-1-yl)isonicotinonitrile is its versatility as a building block for the synthesis of various compounds. It is also relatively easy to synthesize in large quantities, making it a useful tool for researchers. However, one limitation of this compound is that it can be difficult to work with due to its low solubility in water and other common solvents.

Future Directions

There are many potential future directions for research involving 2-(3-(Hydroxymethyl)pyrrolidin-1-yl)isonicotinonitrile. One area of interest is the development of new drugs that incorporate this compound as a key component. Additionally, researchers may continue to explore the various biochemical and physiological effects of this compound and its potential applications in other fields, such as materials science and nanotechnology. Finally, researchers may continue to refine the synthesis methods for this compound to make it more accessible to a wider range of scientists.

Synthesis Methods

2-(3-(Hydroxymethyl)pyrrolidin-1-yl)isonicotinonitrile can be synthesized through a multistep process that involves the reaction of isonicotinonitrile with formaldehyde and ammonia. The resulting product is then treated with hydroxylamine to yield this compound. This method is efficient and has been used by many researchers to synthesize this compound in large quantities.

Scientific Research Applications

2-(3-(Hydroxymethyl)pyrrolidin-1-yl)isonicotinonitrile has been extensively studied for its potential applications in medicinal chemistry and drug discovery. It has been shown to exhibit antitumor, antimicrobial, and antiviral properties, making it a promising candidate for the development of new drugs. This compound has also been used as a building block in the synthesis of various compounds, including amino acids, peptides, and nucleosides.